Cas no 793678-83-8 (3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

• Product Name: 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• CAS No: 793678-83-8
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 844198
• PubChem ID: 4868421
• Update Time: 2025-06-29

3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIEN-3-YL)(2,3-DIMETHOXYPHENYL)METHANONE
• 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• AKOS005198932
• SR-01000059897
• (2-Amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(2,3-dimethoxyphenyl)methanone
• J-500631
• Z57041962
• 793678-83-8
• SR-01000059897-1
• EN300-11277
• (2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(2,3-dimethoxyphenyl)methanone
• G36329

• MDL： MFCD06363453
• Inchi： 1S/C18H21NO3S/c1-10-7-8-11-14(9-10)23-18(19)15(11)16(20)12-5-4-6-13(21-2)17(12)22-3/h4-6,10H,7-9,19H2,1-3H3
• InChI Key： HKXBVDGBCUNFCR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=C(C=2OC)OC)=O)C2=C1CC(C)CC2)N

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

Exploring the Potential of 3-(2,3-Dimethoxybenzoyl)-6-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophen-2-Amine (CAS No. 793678-83-8) in Modern Pharmaceutical and Chemical Research

The compound 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 793678-83-8) has emerged as a significant molecule in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are known for their unique structural properties and diverse biological activities. The benzothiophene framework is particularly interesting due to its aromaticity and sulfur atom's influence on electronic properties. Recent studies have highlighted its potential in drug discovery and material science.

One of the most notable features of this compound is its dimethoxybenzoyl substituent. The presence of two methoxy groups on the benzoyl ring introduces steric and electronic effects that can significantly influence the molecule's reactivity and bioavailability. These groups also contribute to the compound's solubility and stability under various conditions. Researchers have found that such substituents can enhance the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The tetrahydro moiety in the structure adds another layer of complexity to this compound. This part of the molecule introduces a saturated ring system that can modulate the overall geometry and flexibility of the structure. Such structural features are often exploited in drug design to optimize pharmacokinetic properties such as absorption and distribution. Recent advancements in synthetic methodologies have enabled chemists to precisely control the stereochemistry of this tetrahydro ring, further enhancing its potential utility.

In terms of biological activity, 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine has shown promising results in various assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. This suggests that it could be a lead compound for developing anti-inflammatory agents. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a potential candidate for anticancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiophene core through sulfur-mediated cyclization reactions and subsequent functionalization to introduce substituents like the dimethoxybenzoyl group. Researchers have also explored green chemistry approaches to make this synthesis more sustainable and environmentally friendly.

From a materials science perspective, this compound's electronic properties make it an interesting candidate for applications in optoelectronics and semiconductors. The sulfur atom within the benzothiophene framework contributes to its unique electronic characteristics, which can be tuned by modifying substituents such as the dimethoxybenzoyl group. Recent studies have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 3-(2,3-dimethoxybenzoyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 793678-83-8) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its structural features provide a foundation for exploring new therapeutic strategies and advanced materials. As research continues to uncover its full potential, this compound is poised to play a significant role in both academic and industrial settings.